Cas no 1899-94-1 (3-Methylbenzenesulfonamide)

3-Methylbenzenesulfonamide structure
3-Methylbenzenesulfonamide structure
Product Name:3-Methylbenzenesulfonamide
CAS No:1899-94-1
MF:C7H9NO2S
MW:171.216860532761
MDL:MFCD04066695
CID:221457
PubChem ID:74697
Update Time:2025-04-19

3-Methylbenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

    • 3-Methylbenzenesulfonamide
    • M-METHYLBENZENESULFONAMIDE
    • 3-MeC6H4SO2NH2
    • 3-methylbenzene-1-sulfonamide
    • AC1L2MGR
    • AC1Q6UKD
    • CHEMBL173363
    • m-methylbenzene sulphonamide
    • m-toluenesulfonamide
    • m-Toluenesulphonamide
    • SureCN91413
    • toluene-3-sulfonamide
    • Toluol-3-sulfonamid
    • BenzenesulfonaMide, 3-Methyl-
    • Benzenesulfonamide, 3-methyl- (9CI)
    • A813382
    • 3-toluensulfonamide
    • J-012267
    • (4-methoxyphenyl)methyl-triphenyl-phosphonium
    • 3-TOLUENESULFONAMIDE
    • 3-methylbenzene sulfonamide
    • FS-2125
    • NS00021797
    • DTXSID40172417
    • MFCD04066695
    • SCHEMBL91413
    • 3-methylbenzenesulfonamide, AldrichCPR
    • 1899-94-1
    • Z45415578
    • BAA89994
    • Q27283374
    • EINECS 217-596-5
    • m-Toluenesulfonamide, alpha-amino- (5CI)
    • AKOS000348805
    • BB 0218005
    • CS-0116996
    • SY065232
    • M2228F53M9
    • 3-TOLUENESULPHONAMIDE
    • FT-0750220
    • NVZINPVISUVPHW-UHFFFAOYSA-N
    • UNII-M2228F53M9
    • EN300-24126
    • BDBM50423781
    • DTXCID4094908
    • G69891
    • DB-002035
    • MDL: MFCD04066695
    • Inchi: 1S/C7H9NO2S/c1-6-3-2-4-7(5-6)11(8,9)10/h2-5H,1H3,(H2,8,9,10)
    • InChI Key: NVZINPVISUVPHW-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=C(C)C=1)(N)(=O)=O

Computed Properties

  • Exact Mass: 171.03547
  • Monoisotopic Mass: 171.03539970g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 217
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 68.5Ų

Experimental Properties

  • Density: 1.2495 (rough estimate)
  • Melting Point: 106-110°C
  • Refractive Index: 1.6100 (estimate)
  • PSA: 60.16

3-Methylbenzenesulfonamide Pricemore >>

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